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Thiabendazole is a broad-spectrum anthelmintic that is active against a variety of helminths. In sheep, thiabendazole (50 mg/kg) kills greater than 95% of adult worms from ten genera, including Trichostrongylus, Cooperia, Nematodirus, Ostertagia, Haemonchus, Oesophagostomum, Bunostomum, Strongyloides, Chabertia, and Trichuris. It also inhibits production of eggs and disrupts larval development. Thiabendazole inhibits fumarate reductase in helminths, which inhibits succinate formation, and therefore energy production through the citric acid cycle. It also inhibits methionine aminopeptidase in E. coli (Ki = 40 nM; IC50 = 47.2 nM). Formulations containing thiabendazole have been used in the control of parasitic infections in livestock.
A fungicide and a parasiticide. Inhibits angiogenesis in both human cells in vitro and in Xenopus embryos in vivo at a concentration of ...